4-[(3-Chloro-2-methylphenyl)carbonyl]-2-piperazinone

• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol
• IUPAC Name: 4-(3-chloro-2-methylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C12H13ClN2O2/c1-8-9(3-2-4-10(8)13)12(17)15-6-5-14-11(16)7-15/h2-4H,5-7H2,1H3,(H,14,16)
• InChI Key: FMZFMPMYZNIQGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C(=O)N2CCNC(=O)C2

Description

4-[(3-Chloro-2-methylphenyl)carbonyl]-2-piperazinone is a useful research compound. Its molecular formula is C12H13ClN2O2 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Oxopiperazine (1.5 g, 14.98 mmol, commercially available from e.g. Sigma-Aldrich) was suspended in dry dichloromethane (DCM) (40 mL), cooled in an ice bath before adding triethylamine (3.13 mL, 22.47 mmol), followed by 3-chloro-2-methylbenzoyl chloride (I130) (2.97 g, 15.73 mmol) in Dichloromethane (DCM) (15 mL) dropwise over 15 mins. The reaction mixture was then stirred for 16 hours at RT, under argon. Solvent removed under reduced pressure. Residue partitioned between DCM (100 ml) and water (60 ml). Layers separated and aqueous layer extracted with DCM (2×50 ml). Combined extracts were washed with saturated sodium bicarbonate solution (70 ml), brine (70 ml), dried (Na2SO4), filtered and evaporated to afford an off-white solid. Solid was stirred in n-hexane (50 mL) at 55° C. for 30 mins, before filtering and drying in the vacuum oven at 40° C. for 18 hours to afford the desired product in 3.39 g as a pale yellow solid.